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Compound of Interest

Compound Name: 4-Methyl-3-sulfamoylbenzoic acid

Cat. No.: B1361579 Get Quote

This technical guide provides a comprehensive overview of 4-Methyl-3-sulfamoylbenzoic
acid, a sulfonamide derivative of benzoic acid. The document is intended for researchers,

scientists, and drug development professionals, detailing its chemical and physical properties,

proposed synthesis and purification protocols, and potential biological activities based on

related compounds.

Chemical and Physical Properties
4-Methyl-3-sulfamoylbenzoic acid, with the molecular formula C8H9NO4S, is a white to off-

white solid.[1][2] Its chemical structure consists of a benzoic acid core substituted with a methyl

group at the 4-position and a sulfamoyl group at the 3-position. The presence of the carboxylic

acid and sulfonamide functional groups suggests its potential as a versatile intermediate in

organic synthesis and as a scaffold for developing biologically active molecules.
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Property Value Source

Molecular Formula C8H9NO4S [1]

Molecular Weight 215.23 g/mol [1]

CAS Number 20532-05-2 [1]

Appearance White to off-white solid [1][2]

Melting Point 267-269 °C [1][2]

Boiling Point (Predicted) 487.0 ± 55.0 °C [1][2]

Density (Predicted) 1.462 ± 0.06 g/cm³ [1][2]

pKa (Predicted) 3.84 ± 0.10 [1][2]

SMILES
CC1=C(C=C(C=C1)C(=O)O)S(

=O)(=O)N
[3]

InChI

InChI=1S/C8H9NO4S/c1-5-2-

3-6(8(10)11)4-

7(5)14(9,12)13/h2-4H,1H3,

(H,10,11)(H2,9,12,13)

[3]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 4-Methyl-3-
sulfamoylbenzoic acid is not readily available in the reviewed literature, a plausible synthetic

route can be devised based on established methods for analogous sulfamoylbenzoic acids.

The most common approach involves the chlorosulfonation of a substituted benzoic acid

followed by amination.

Proposed Synthesis of 4-Methyl-3-sulfamoylbenzoic
Acid
The proposed synthesis starts from 4-methylbenzoic acid (p-toluic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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